![molecular formula C18H15NO3 B7539882 N,6-dimethyl-4-oxo-N-phenylchromene-2-carboxamide](/img/structure/B7539882.png)
N,6-dimethyl-4-oxo-N-phenylchromene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,6-dimethyl-4-oxo-N-phenylchromene-2-carboxamide is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of chromene derivatives and has been found to exhibit various biological activities.
Mechanism of Action
The mechanism of action of N,6-dimethyl-4-oxo-N-phenylchromene-2-carboxamide involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been found to inhibit the activity of various kinases, which play a crucial role in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to reduce the levels of inflammatory mediators such as prostaglandins and cytokines. This compound has also been found to induce apoptosis, which is a process of programmed cell death. In addition, this compound has been found to improve glucose metabolism and insulin sensitivity.
Advantages and Limitations for Lab Experiments
One of the advantages of using N,6-dimethyl-4-oxo-N-phenylchromene-2-carboxamide in lab experiments is its ability to exhibit multiple biological activities. This compound can be used to study various diseases such as cancer, diabetes, and inflammation. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability.
Future Directions
There are several future directions for the research on N,6-dimethyl-4-oxo-N-phenylchromene-2-carboxamide. One of the areas of interest is the development of novel derivatives of this compound with improved solubility and bioavailability. Another area of interest is the study of the potential use of this compound in combination with other drugs for the treatment of various diseases. Furthermore, the study of the mechanism of action of this compound can provide insights into the development of new drugs with similar biological activities.
Synthesis Methods
The synthesis of N,6-dimethyl-4-oxo-N-phenylchromene-2-carboxamide can be achieved through various methods. One of the commonly used methods involves the reaction between 4-hydroxycoumarin and N-phenylanthranilic acid in the presence of a catalyst such as sulfuric acid.
Scientific Research Applications
N,6-dimethyl-4-oxo-N-phenylchromene-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, anti-diabetic, and anti-microbial activities. In addition, this compound has also been studied for its neuroprotective properties.
properties
IUPAC Name |
N,6-dimethyl-4-oxo-N-phenylchromene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO3/c1-12-8-9-16-14(10-12)15(20)11-17(22-16)18(21)19(2)13-6-4-3-5-7-13/h3-11H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBOGCBXTDLAPMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=CC2=O)C(=O)N(C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.